![molecular formula C14H11ClN4 B5219699 5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole](/img/structure/B5219699.png)
5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole, also known as CBT, is a tetrazole derivative that has gained significant attention in scientific research due to its potential therapeutic applications. CBT is a heterocyclic compound that contains a five-membered tetrazole ring. It is a white crystalline powder that is soluble in organic solvents.
Mechanism of Action
The exact mechanism of action of 5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole is not fully understood, but it is believed to act on the GABAergic system, which is involved in the regulation of anxiety and depression. 5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole has been shown to enhance GABAergic neurotransmission, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole has been shown to have a range of biochemical and physiological effects. It has been reported to decrease the levels of pro-inflammatory cytokines, such as TNF-α and IL-1β, which are involved in the immune response. 5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole in lab experiments is its high potency, which allows for the use of lower concentrations. However, 5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole is also known to be unstable in solution, which can make it difficult to work with. Additionally, 5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole has a short half-life, which can limit its effectiveness in certain experiments.
Future Directions
There are several potential future directions for research on 5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole. One area of interest is its potential use as an antiepileptic drug, as it has been shown to possess anticonvulsant properties. Another potential application is in the treatment of anxiety and depression, as 5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole has been shown to have anxiolytic and antidepressant effects. Additionally, further research is needed to fully understand the mechanism of action of 5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole and its potential therapeutic applications.
Synthesis Methods
5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole can be synthesized using various methods, including the reaction of 4-chlorobenzyl chloride with sodium azide to form 5-(4-chlorobenzyl)-1H-tetrazole, which is then cyclized to 5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole using copper(I) iodide as a catalyst. Another method involves the reaction of 4-chlorobenzyl bromide with sodium azide in the presence of copper powder to form 5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole.
Scientific Research Applications
5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to possess anticonvulsant, anxiolytic, and antidepressant properties. 5-(4-chlorobenzyl)-2-phenyl-2H-tetrazole has also been investigated for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
5-[(4-chlorophenyl)methyl]-2-phenyltetrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClN4/c15-12-8-6-11(7-9-12)10-14-16-18-19(17-14)13-4-2-1-3-5-13/h1-9H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPHDXDOYBFWFDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2N=C(N=N2)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(4-Chlorophenyl)methyl]-2-phenyltetrazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.